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Compound of Interest

Compound Name: Ethyl 6-nitropicolinate

Cat. No.: B15070037 Get Quote

Disclaimer: Information regarding the specific molecule, Ethyl 6-nitropicolinate, is not readily

available in public chemical databases and literature. This guide has been constructed using

data from closely related compounds and established chemical principles to provide a

comprehensive overview for researchers, scientists, and drug development professionals. The

experimental protocols and some data presented are based on hypothetical pathways and

should be treated as such.

Introduction
Ethyl 6-nitropicolinate is a pyridine-based organic compound of interest in medicinal

chemistry and materials science due to the presence of both an electron-withdrawing nitro

group and an ester functional group. These features make it a potential building block for the

synthesis of more complex molecules with desired biological activities or material properties.

This guide provides a summary of its predicted molecular structure, data from related

compounds, a plausible synthetic route with detailed experimental protocols, and

characterization techniques.

Molecular Structure and Identifiers
Due to the limited specific information for Ethyl 6-nitropicolinate, the following table includes

identifiers for the parent ester, ethyl picolinate, and a structurally related nitronated pyridine

ester, ethyl 6-methyl-5-nitronicotinate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15070037?utm_src=pdf-interest
https://www.benchchem.com/product/b15070037?utm_src=pdf-body
https://www.benchchem.com/product/b15070037?utm_src=pdf-body
https://www.benchchem.com/product/b15070037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15070037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Ethyl Picolinate
Ethyl 6-Methyl-5-
nitronicotinate

Ethyl 6-
Nitropicolinate
(Predicted)

CAS Number 2524-52-9 1211538-09-8 Not Available

Molecular Formula C₈H₉NO₂ C₉H₁₀N₂O₄ C₈H₈N₂O₄

Molecular Weight 151.16 g/mol 210.19 g/mol 196.16 g/mol

SMILES CCOC(=O)c1ncccc1

CCOC(=O)c1cc(c(n1)

C)--INVALID-LINK--

[O-]

O=--INVALID-LINK--

c1cccc(n1)C(=O)OCC

InChI

InChI=1S/C8H9NO2/c

1-2-11-8(10)7-5-3-4-6-

9-7/h3-6H,2H2,1H3

InChI=1S/C9H10N2O

4/c1-3-15-9(14)7-5-

6(2)10-8(4-7)11(12)13

InChI=1S/C8H8N2O4/

c1-2-14-8(13)6-4-3-5-

7(10(11)12)9-6/h3-

5H,2H2,1H3

Physicochemical and Spectroscopic Data of Related
Compounds
The following tables summarize known data for related compounds to provide an estimate of

the expected properties of Ethyl 6-nitropicolinate.

Physicochemical Properties
Property Ethyl Picolinate

Ethyl 6-Methyl-5-
nitronicotinate

Boiling Point 215-216 °C 302.7 °C (Predicted)

Density 1.107 g/mL at 25 °C 1.272 g/cm³ (Predicted)

Refractive Index 1.504 Not Available

Spectroscopic Data
Spectroscopic data for a nitropyridine ester is limited. The following provides a general idea of

expected spectral features.
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Spectroscopy
Expected Features for Ethyl 6-
Nitropicolinate

¹H NMR

Aromatic protons on the pyridine ring (δ 7.5-9.0

ppm), quartet for the -OCH₂- group (δ ~4.4

ppm), and a triplet for the -CH₃ group (δ ~1.4

ppm).

¹³C NMR

Carbonyl carbon (δ ~165 ppm), aromatic

carbons (δ 120-150 ppm), ester methylene

carbon (δ ~62 ppm), and ester methyl carbon (δ

~14 ppm).

IR Spectroscopy

Strong C=O stretch of the ester (around 1720-

1740 cm⁻¹), C-O stretch (1200-1300 cm⁻¹), and

characteristic asymmetric and symmetric N-O

stretches for the nitro group (around 1530 cm⁻¹

and 1350 cm⁻¹, respectively).[1]

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Hypothetical Synthesis Pathway
A plausible synthetic route to Ethyl 6-nitropicolinate is the direct nitration of the commercially

available starting material, ethyl picolinate. The pyridine ring is generally deactivated towards

electrophilic aromatic substitution; however, nitration can be achieved under harsh conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 6-Nitropicolinate:
Properties, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070037#ethyl-6-nitropicolinate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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